Cas no 58434-77-8 (1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI))

1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI) structure
58434-77-8 structure
Product Name:1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI)
CAS No:58434-77-8
MF:C8H12
MW:108.180882453918
CID:379748
PubChem ID:5463334
Update Time:2025-04-19

1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Heptatriene,5-methyl-, (E,E)- (9CI)
    • 1,3,5-Heptatriene, 5-methyl-, (E,E)-
    • (3E,5E)-5-methylhepta-1,3,5-triene
    • (E),(E)-CH3CH=C(CH3)CH=CHCH=CH2
    • 58434-77-8
    • (E,E)-1,3,5-Heptatriene, 5-methyl-
    • 3-methyl-2,4,6-heptatriene
    • Inchi: 1S/C8H12/c1-4-6-7-8(3)5-2/h4-7H,1H2,2-3H3/b7-6+,8-5+
    • InChI Key: HBOBXPNYRYGOCI-ZCOYIIAOSA-N
    • SMILES: C(/C=C/C=C)(\C)=C\C

Computed Properties

  • Exact Mass: 108.09396
  • Monoisotopic Mass: 108.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.3

Experimental Properties

  • Density: 0.758
  • Boiling Point: 136.3°C at 760 mmHg
  • Flash Point: 20.3°C
  • Refractive Index: 1.456
  • PSA: 0
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